Cas no 84478-66-0 (Benzenamine, 4-chloro-5-ethoxy-2-fluoro-)
84478-66-0 structure
Product Name:Benzenamine, 4-chloro-5-ethoxy-2-fluoro-
CAS No:84478-66-0
MF:C8H9ClFNO
MW:189.614564657211
CID:667127
PubChem ID:13272925
Update Time:2025-04-19
Benzenamine, 4-chloro-5-ethoxy-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-chloro-5-ethoxy-2-fluoro-
- 4-chloro-5-ethoxy-2-fluoroaniline
- DTXSID00533848
- 84478-66-0
- SCHEMBL8599602
-
- Inchi: 1S/C8H9ClFNO/c1-2-12-8-4-7(11)6(10)3-5(8)9/h3-4H,2,11H2,1H3
- InChI Key: BIENBIWLWVRDCO-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1OCC)N)F
Computed Properties
- Exact Mass: 189.0356698g/mol
- Monoisotopic Mass: 189.0356698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.2Ų
Benzenamine, 4-chloro-5-ethoxy-2-fluoro- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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